BENGHE Foundational & Exploratory

Check Availability & Pricing

Health and Safety Profile of N,N-Dibenzyl-p-
anisidine: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N,N-Dibenzyl-p-anisidine

Cat. No.: B092934

Disclaimer: Specific health and safety data for N,N-Dibenzyl-p-anisidine is not readily
available in published literature. This guide is therefore based on the toxicological profile of the
structurally related parent compound, p-anisidine. The dibenzyl substitution may alter the
physicochemical and toxicological properties. This information should be used as a
precautionary guide and not as a direct toxicological assessment of N,N-Dibenzyl-p-anisidine.

This technical guide provides an in-depth overview of the health and safety information
pertinent to N,N-Dibenzyl-p-anisidine, primarily leveraging data from its parent compound, p-
anisidine. It is intended for researchers, scientists, and professionals in drug development who
may handle this or structurally similar compounds.

Hazard Identification and Classification

Based on the data for p-anisidine, N,N-Dibenzyl-p-anisidine should be handled as a
substance with significant health hazards. The Globally Harmonized System (GHS)
classification for p-anisidine indicates a high level of toxicity.

Table 1: GHS Classification for p-Anisidine
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[1]
o H310: Fatal in contact with
Acute Toxicity, Dermal Category 1 )
skin.[1]
Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled.[1]

Carcinogenicity Category 1B

H350: May cause cancer.[1]

Specific Target Organ Toxicity

H373: May cause damage to

Category 2 organs through prolonged or
(Repeated Exposure)
repeated exposure.[1]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity Category 1

[1]

Toxicological Data Summary

Quantitative toxicological data for p-anisidine provides a basis for assessing the potential risks

associated with N,N-Dibenzyl-p-anisidine.

Table 2: Acute Toxicity Data for p-Anisidine

Route Species Value Reference
Oral LD50 Rat 1400 mg/kg [2]
Dermal LD50 Rat 3200 mg/kg [2]

Potential Health Effects

Exposure to aromatic amines like p-anisidine can lead to a range of health effects.[3]

» Acute Effects: Inhalation, ingestion, or skin contact can be fatal.[1] It may cause irritation to

the skin, eyes, and respiratory tract.[3] A significant acute effect of exposure to aromatic

amines is methemoglobinemia, a condition where the iron in hemoglobin is oxidized,
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rendering it unable to transport oxygen effectively.[3][4][5] This can lead to cyanosis (bluish
discoloration of the skin), headache, dizziness, and fatigue.[3][4]

o Chronic Effects: Prolonged or repeated exposure may cause damage to the blood, kidneys,
and liver.[4] p-Anisidine is classified as a substance that may cause cancer.[1] It may also
cause skin allergies.[3]

Experimental Protocols: Safe Handling and
Emergency Procedures

Given the high toxicity of p-anisidine, stringent safety protocols should be adopted when
handling N,N-Dibenzyl-p-anisidine.

Engineering Controls and Personal Protective
Equipment (PPE)

« Ventilation: Work should be conducted in a well-ventilated area, preferably within a certified
chemical fume hood.

o Eye Protection: Chemical safety goggles and a face shield are mandatory.[1][6]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat or protective suit are
essential.[1]

» Respiratory Protection: In case of inadequate ventilation or when handling powders, a
NIOSH-approved respirator with appropriate cartridges should be used.

Handling and Storage

» Handling: Avoid direct contact with the substance. Do not eat, drink, or smoke in the handling
area. Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and acids.[6]

Emergency Procedures
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 Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[7]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Seek immediate medical attention.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
immediate medical attention.[7]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[7]

Visualizations
Generalized Safe Handling Workflow

The following diagram outlines a logical workflow for the safe handling of potentially hazardous
aromatic amines like N,N-Dibenzyl-p-anisidine.
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Preparation Emergency Response
Conduct Risk Assessment Exposure Event
Select Appropriate PPE Administer First Aid
(Gloves, Goggles, Lab Coat, Respirator) (as per SDS)

'

Prepare Ventilated Work Area
(Chemical Fume Hood)

Seek Immediate Medical Attention

Handling

Handle Compound with Care
(Avoid Inhalation, Contact, Ingestion)

'

Store in Tightly Sealed Container

Post-Handling

Decontaminate Work Surfaces

'

Dispose of Waste Properly

'

Remove and Dispose of PPE

'

Wash Hands Thoroughly
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Aromatic Amine
(e.g., p-Anisidine)

Absorption into body

Metabolic Activation
(e.g., by Cytochrome P450)

Reactive Metabolites
(e.g., N-hydroxylamines)

Hemoglobin (Fe2+)
(in Red Blood Cells)

Methemoglobin (Fe3+)

Impaired Oxygen Transport

Tissue Hypoxia

Clinical Symptoms
(Cyanoasis, Dizziness, Headache)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Health and Safety Profile of N,N-Dibenzyl-p-anisidine: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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dibenzyl-p-anisidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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